molecular formula C9H19NO3 B6230339 tert-butyl N-[(2S)-2-hydroxybutyl]carbamate CAS No. 1841265-54-0

tert-butyl N-[(2S)-2-hydroxybutyl]carbamate

Cat. No. B6230339
CAS RN: 1841265-54-0
M. Wt: 189.3
InChI Key:
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Description

Tert-butyl N-[(2S)-2-hydroxybutyl]carbamate is a protected amine . It is used in palladium-catalyzed synthesis of N-Boc-protected anilines . It has also been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position .


Synthesis Analysis

The synthesis of similar compounds involves the use of methanesulfonic acid in tetrahydrofuran at 65°C for approximately 3 hours. The reaction mixture is then allowed to cool to ambient temperature. The resulting solids are isolated by filtration to afford the title compound.


Molecular Structure Analysis

The X-ray structure of a similar compound, tert-butyl N-Hydroxycarbamate, has been determined. This features ribbons formed by two parallel chains of molecules joined by C=O···H–N hydrogen bonding, which are then cross-linked by C=O···H–O hydrogen bonds .


Chemical Reactions Analysis

Tert-butyl carbamate has been used in palladium-catalyzed synthesis of N-Boc-protected anilines . It is also used in the preparation of isobaric mix solution for use in post-column infusion experiment during single-stage orbitrap mass spectrometric analysis .


Physical And Chemical Properties Analysis

Tert-butyl N-[(2S)-2-hydroxybutyl]carbamate is a viscous liquid with a clear, light yellow color . It has a boiling point of 92℃/0.22mm, a density of 1.042 g/mL at 25 °C (lit.), and a refractive index of n 20/D 1.449 (lit.) . It is soluble in water or 1% acetic acid, and also soluble in ethyl acetate and methanol .

Mechanism of Action

The tert-butyl carbamate becomes protonated. Loss of the tert-butyl cation results in a carbamic acid. Decarboxylation of the carbamic acid results in the free amine. Protonation of amine under the acidic conditions provides the product as the TFA salt .

Safety and Hazards

Tert-butyl N-[(2S)-2-hydroxybutyl]carbamate is classified as an irritant . It has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It should not be released into the environment .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(2S)-2-hydroxybutyl]carbamate involves the reaction of tert-butyl chloroformate with (2S)-2-amino-1-butanol to form tert-butyl N-[(2S)-2-hydroxybutyl]carbamate.", "Starting Materials": [ "tert-butyl chloroformate", "(2S)-2-amino-1-butanol" ], "Reaction": [ "Step 1: Add (2S)-2-amino-1-butanol to a flask containing anhydrous tetrahydrofuran (THF) and cool the mixture to 0°C.", "Step 2: Slowly add tert-butyl chloroformate to the flask while stirring the mixture.", "Step 3: Allow the reaction mixture to warm to room temperature and stir for 2 hours.", "Step 4: Quench the reaction by adding water to the mixture and extract the product with ethyl acetate.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl N-[(2S)-2-hydroxybutyl]carbamate as a white solid." ] }

CAS RN

1841265-54-0

Product Name

tert-butyl N-[(2S)-2-hydroxybutyl]carbamate

Molecular Formula

C9H19NO3

Molecular Weight

189.3

Purity

95

Origin of Product

United States

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